Cas no 842123-90-4 (1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one)

• Product Name: 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one
• CAS No: 842123-90-4
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• MDL: MFCD06201161
• CID: 5227677
• Update Time: 2026-03-07

1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one

• MDL： MFCD06201161
• Inchi： 1S/C16H22O3/c1-16(2,3)13-6-4-12(5-7-13)14(17)8-9-15-18-10-11-19-15/h4-7,15H,8-11H2,1-3H3
• InChI Key： SPKXAMCESUCLEM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(=O)CCC1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one

Recent Advances in the Study of 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one (CAS: 842123-90-4)

The compound 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one (CAS: 842123-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research has been the optimization of synthetic routes for 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% under mild reaction conditions, which is a significant improvement over previous methods. This advancement not only enhances the scalability of production but also reduces environmental impact, aligning with the principles of green chemistry.

In addition to its synthetic accessibility, the biological activity of 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one has been a focal point of recent investigations. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The compound exhibited an IC50 value of 2.3 µM, suggesting its potential as a lead compound for developing anti-inflammatory agents.

Further exploration into the mechanistic aspects of this compound has uncovered its interaction with cellular receptors. A recent publication in Molecular Pharmacology (2024) utilized molecular docking and dynamics simulations to predict the binding affinity of 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one with various protein targets. The results indicated strong binding to the active site of the NF-κB pathway components, which could explain its observed anti-inflammatory effects. These findings open new avenues for targeted drug design and therapeutic intervention strategies.

The potential applications of 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one extend beyond pharmaceuticals. Recent research in Materials Science & Engineering (2024) explored its use as a precursor for advanced polymeric materials. The compound's unique chemical structure allows for the formation of polymers with enhanced thermal stability and mechanical properties. These materials have potential applications in biomedical devices and coatings, further broadening the scope of its utility.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one. Pharmacokinetic studies, as reported in Drug Metabolism and Disposition (2023), have identified issues related to its bioavailability and metabolic stability. Researchers are currently investigating prodrug strategies and formulation optimizations to overcome these limitations. These efforts are critical for advancing the compound from the laboratory to clinical trials.

In conclusion, 1-(4-tert-butylphenyl)-3-(1,3-dioxolan-2-yl)propan-1-one (CAS: 842123-90-4) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and material applications underscore its potential as a valuable tool in drug discovery and material science. Ongoing research aims to address existing challenges and fully realize its therapeutic and industrial potential.